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Compound of Interest

Compound Name: Paromomycin

Cat. No.: B1678474 Get Quote

Essential Safety and Handling Guide for
Paromomycin
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Paromomycin. Adherence to

these procedures is vital for ensuring a safe laboratory environment and minimizing exposure

risks.

Hazard Summary and Personal Protective Equipment
(PPE)
Paromomycin presents several health hazards that necessitate the use of appropriate

personal protective equipment. It can be harmful if swallowed, toxic upon skin contact or

inhalation, and may cause skin, eye, and respiratory irritation.[1][2] Furthermore, it is suspected

of damaging fertility or the unborn child and may be toxic to the kidneys, liver, and heart with

repeated or prolonged exposure.[1][3]

The following table summarizes the recommended PPE for handling Paromomycin.
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Protection Type Required PPE
Specifications and Use

Cases

Respiratory
Dust respirator / Air-purifying

respirator

Use when handling powdered

Paromomycin to prevent

inhalation of dust particles.[4]

Ensure a proper fit and use an

approved/certified respirator.

For firefighting or major spills,

a self-contained breathing

apparatus may be necessary.

Hand Chemical-resistant gloves

Use nitrile, neoprene, P.V.C.,

or rubber gloves. Double

gloving is recommended for

enhanced protection. Always

wear gloves on clean hands

and wash hands thoroughly

after removal.

Eye
Safety glasses with side

shields or chemical goggles

Essential for protecting eyes

from dust and splashes. A full-

face shield can provide

supplementary protection but

should not be used as the

primary eye protection. An

eyewash station must be

readily accessible.

Body
Laboratory coat / Impervious

clothing

A standard lab coat is suitable

for handling small quantities

(up to 500 grams). For larger

quantities or manufacturing

operations, disposable

coveralls with low permeability

are recommended.

Footwear Closed-toe shoes / Protective

shoe covers

Closed-toe shoes are a

minimum requirement in a

laboratory setting. Protective
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shoe covers are recommended

when handling larger

quantities.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Paromomycin is crucial for minimizing risks. The following

workflow outlines the key steps for safe handling.
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Paromomycin Handling and Safety Workflow

Receiving and Storage

Handling and Use

Cleanup and Disposal

Emergency Procedures

Receive Shipment

Inspect Container for Damage

Visually Check

Store in a Cool, Dry, Well-Ventilated Area

If Intact

Don Appropriate PPE

Weigh in a Ventilated Enclosure

Prepare Solutions in a Fume Hood

Decontaminate Work Surfaces

Doff PPE Correctly

Dispose of Waste per Guidelines

Spill

Minor: Use Spill Kit
Major: Evacuate & Alert

Personal Exposure

Eye: Flush for 15 min
Skin: Wash with Soap & Water
Inhalation: Move to Fresh Air
Ingestion: Seek Medical Help

Click to download full resolution via product page

Caption: Workflow for the safe handling of Paromomycin.
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Step-by-Step Handling Procedures
Receiving and Storage:

Upon receipt, inspect the container for any signs of damage or leakage.

Store Paromomycin in a tightly sealed container in a cool, well-ventilated, and dry area,

away from direct sunlight and sources of ignition.

Preparation and Handling:

Always handle Paromomycin in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation exposure.

Avoid the formation of dust during handling.

Before handling, ensure you are wearing the appropriate PPE as outlined in the table

above.

Do not eat, drink, or smoke in areas where Paromomycin is handled.

Weighing and Solution Preparation:

When weighing the powdered form, use a balance inside a ventilated enclosure.

For solution preparation, add the powder to the solvent in a fume hood to prevent aerosol

generation.

Emergency Procedures
Immediate and appropriate action is critical in the event of exposure or a spill.
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Emergency Type Immediate Action

Inhalation

Move the affected individual to fresh air

immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, provide

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected skin area thoroughly with

soap and plenty of water. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present

and easy to do. Seek immediate medical

attention.

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spills

Minor Spills: Evacuate non-essential personnel.

Wearing appropriate PPE, cover the spill with an

absorbent material. Use dry clean-up methods

and avoid generating dust. Dampening the spill

with water can help prevent dust from becoming

airborne. Collect the material into a suitable

container for disposal. Major Spills: Evacuate

the area immediately and alert emergency

personnel. Only trained personnel should

handle the cleanup.

Disposal Plan
Proper disposal of Paromomycin and associated waste is essential to prevent environmental

contamination and potential harm to others.
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Unused or Expired Paromomycin:

The preferred method of disposal is through a registered drug take-back program.

If a take-back program is not accessible, mix the Paromomycin with an undesirable

substance like coffee grounds, dirt, or cat litter. Do not crush tablets or capsules.

Place the mixture in a sealed plastic bag and dispose of it in the household trash.

Do not flush Paromomycin down the toilet unless specifically instructed to do so by the

product labeling, as this can harm aquatic life.

Contaminated Materials:

Dispose of all contaminated PPE (gloves, lab coats, etc.) and cleaning materials as

hazardous waste in accordance with local, state, and federal regulations.

Before recycling or discarding the original container, ensure all personal and prescription

information is removed or blacked out to protect privacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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